Cas no 397290-10-7 (2-4-(azepane-1-sulfonyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide)
397290-10-7 structure
Product Name:2-4-(azepane-1-sulfonyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide
CAS No:397290-10-7
MF:C23H29N3O4S2
MW:475.624063253403
CID:6364088
PubChem ID:4998899
Update Time:2025-10-19
2-4-(azepane-1-sulfonyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-4-(azepane-1-sulfonyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide
- 2-(4-(azepan-1-ylsulfonyl)benzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
- 4H-Cyclohepta[b]thiophene-3-carboxamide, 2-[[4-[(hexahydro-1H-azepin-1-yl)sulfonyl]benzoyl]amino]-5,6,7,8-tetrahydro-
- 2-[4-(azepane-1-sulfonyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide
- AKOS024600561
- F0816-0765
- Oprea1_274252
- 397290-10-7
- AB00672622-01
- 2-[[4-(azepan-1-ylsulfonyl)benzoyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
-
- Inchi: 1S/C23H29N3O4S2/c24-21(27)20-18-8-4-3-5-9-19(18)31-23(20)25-22(28)16-10-12-17(13-11-16)32(29,30)26-14-6-1-2-7-15-26/h10-13H,1-9,14-15H2,(H2,24,27)(H,25,28)
- InChI Key: UADPQVXQLSJPNC-UHFFFAOYSA-N
- SMILES: C12CCCCCC=1C(C(N)=O)=C(NC(=O)C1=CC=C(S(N3CCCCCC3)(=O)=O)C=C1)S2
Computed Properties
- Exact Mass: 475.15994876g/mol
- Monoisotopic Mass: 475.15994876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 769
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 146Ų
Experimental Properties
- Density: 1.343±0.06 g/cm3(Predicted)
- pka: 12.02±0.20(Predicted)
2-4-(azepane-1-sulfonyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0816-0765-2μmol |
2-[4-(azepane-1-sulfonyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
397290-10-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0816-0765-5μmol |
2-[4-(azepane-1-sulfonyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
397290-10-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0816-0765-10μmol |
2-[4-(azepane-1-sulfonyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
397290-10-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0816-0765-20μmol |
2-[4-(azepane-1-sulfonyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
397290-10-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0816-0765-1mg |
2-[4-(azepane-1-sulfonyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
397290-10-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0816-0765-2mg |
2-[4-(azepane-1-sulfonyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
397290-10-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0816-0765-3mg |
2-[4-(azepane-1-sulfonyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
397290-10-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0816-0765-4mg |
2-[4-(azepane-1-sulfonyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
397290-10-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0816-0765-5mg |
2-[4-(azepane-1-sulfonyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
397290-10-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0816-0765-10mg |
2-[4-(azepane-1-sulfonyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide |
397290-10-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-4-(azepane-1-sulfonyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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